Cas no 2171952-37-5 (2-butyl-6-fluoroquinazoline-4-carboxylic acid)

• Product Name: 2-butyl-6-fluoroquinazoline-4-carboxylic acid
• CAS No: 2171952-37-5
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 6034588
• PubChem ID: 165519501
• Update Time: 2025-05-21

2-butyl-6-fluoroquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-6-fluoroquinazoline-4-carboxylic acid
• 2171952-37-5
• EN300-1267511

• Inchi： 1S/C13H13FN2O2/c1-2-3-4-11-15-10-6-5-8(14)7-9(10)12(16-11)13(17)18/h5-7H,2-4H2,1H3,(H,17,18)
• InChI Key： HRRPDUPIZARTGR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=NC(CCCC)=N2

Computed Properties

• Exact Mass: 248.09610582g/mol
• Monoisotopic Mass: 248.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-butyl-6-fluoroquinazoline-4-carboxylic acid

Comprehensive Overview of 2-butyl-6-fluoroquinazoline-4-carboxylic acid (CAS No. 2171952-37-5): Properties, Applications, and Research Insights

2-butyl-6-fluoroquinazoline-4-carboxylic acid (CAS No. 2171952-37-5) is a fluorinated quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the quinazoline-4-carboxylic acid family, a class of heterocyclic compounds known for their broad biological activities. With the increasing demand for novel bioactive molecules, this compound has emerged as a promising candidate for drug discovery and material science applications.

The molecular structure of 2-butyl-6-fluoroquinazoline-4-carboxylic acid incorporates a fluoro substituent at the 6-position and a butyl chain at the 2-position, which significantly influences its physicochemical properties. Researchers have explored its potential as a building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating enzymatic activity, making it relevant to cancer research and infectious disease therapeutics—two areas dominating current scientific discourse.

In the context of green chemistry and sustainable synthesis, 2-butyl-6-fluoroquinazoline-4-carboxylic acid has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the growing trend of environmentally friendly synthesis methods, a topic frequently searched in academic and industrial databases. Its stability under mild conditions and solubility in polar solvents further enhance its utility in high-throughput screening platforms.

From a commercial perspective, the compound’s CAS No. 2171952-37-5 serves as a critical identifier for procurement and regulatory compliance. Suppliers often emphasize its high purity (>98%) and availability in milligram-to-kilogram quantities to meet diverse research needs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, addressing the stringent requirements of pharmaceutical intermediates.

Emerging applications of 2-butyl-6-fluoroquinazoline-4-carboxylic acid extend to material science, where its fluorescence properties are exploited for sensor development. This intersects with the rising interest in smart materials and bioimaging probes, frequently queried in AI-driven literature searches. Researchers are also examining its potential in catalysis, particularly as a ligand in transition-metal complexes for asymmetric synthesis.

Safety and handling protocols for this compound adhere to standard laboratory practices, with no significant hazards reported under normal conditions. Its non-toxic profile at experimental concentrations makes it suitable for in vitro studies, a key consideration for biomedical researchers. Documentation, including SDS (Safety Data Sheets), is readily accessible to ensure compliance with global chemical regulations.

In summary, 2-butyl-6-fluoroquinazoline-4-carboxylic acid (CAS No. 2171952-37-5) represents a versatile scaffold with multidisciplinary applications. Its relevance to drug discovery, sustainable chemistry, and advanced materials positions it at the forefront of contemporary scientific inquiry. Ongoing research continues to unveil new dimensions of its utility, reinforcing its importance in modern chemistry.